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Compound of Interest

Compound Name: C.l. Reactive Red 72

Cat. No.: B1175227

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available information for C.l. Reactive Red 72. Despite a
comprehensive search of chemical databases and scientific literature, detailed technical
information for this specific dye is notably scarce. This document summarizes the available
data and highlights the significant information gaps that hinder a complete technical
assessment.

Chemical Identification

A definitive chemical profile for C.I. Reactive Red 72 is challenging to establish due to a lack of
comprehensive data in public databases. While a CAS number has been assigned, other
critical identifiers remain elusive.

Identifier Value

Chemical Name C.l. Reactive Red 72
CAS Number 12226-35-6[1]
Molecular Formula Not Available
Molecular Weight Not Available
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The absence of a molecular formula and weight prevents further in-silico analysis, such as
structural modeling or prediction of physicochemical properties, which are crucial for research
and development purposes.

Experimental Data and Protocols

A thorough review of scientific literature did not yield any specific experimental protocols or
studies involving C.l. Reactive Red 72. Research on reactive dyes often focuses on more
common or commercially significant members of this class, such as Reactive Red 2, Reactive
Red 120, and Reactive Red 195. Consequently, there are no published methodologies for
experiments related to C.l. Reactive Red 72 in areas such as toxicology, pharmacology, or its
potential applications in drug development.

Signaling Pathways and Biological Activity

There is no available information in the scientific literature regarding the interaction of C.I.
Reactive Red 72 with any biological signaling pathways. Studies on the biological effects of
reactive dyes are generally class-specific, often focusing on their potential for skin sensitization
or aquatic toxicity. However, without specific studies on C.l. Reactive Red 72, it is not possible
to create any diagrams of signaling pathways or describe its mechanism of action in a
biological context.

Logical Relationship Diagram

The following diagram illustrates the current state of information regarding C.l. Reactive Red
72, highlighting the critical missing data that prevents a full technical evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Overview of C.l. Reactive Red 72: An
Analysis of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175227#c-i-reactive-red-72-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1175227#c-i-reactive-red-72-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1175227#c-i-reactive-red-72-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1175227#c-i-reactive-red-72-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1175227#c-i-reactive-red-72-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1175227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

